2-Chloro-1-[4-(trifluoromethyl)-3-pyridinyl]ethanone hydrochloride

• CAS RN: 594810-91-0
• Molecular Formula: C8H6Cl2F3NO
• Molecular Weight: 260.04 g/mol
• IUPAC Name: 2-chloro-1-[4-(trifluoromethyl)pyridin-3-yl]ethanone;hydrochloride
• InChI: InChI=1S/C8H5ClF3NO.ClH/c9-3-7(14)5-4-13-2-1-6(5)8(10,11)12;/h1-2,4H,3H2;1H
• InChI Key: IFSPITBUFIPEDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C(F)(F)F)C(=O)CCl.Cl

Description

2-Chloro-1-[4-(trifluoromethyl)-3-pyridinyl]ethanone hydrochloride is a useful research compound. Its molecular formula is C8H6Cl2F3NO and its molecular weight is 260.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 100 mL flask was placed 1.84 g (9.7 mmol, 1 eq) of methyl 4-trifluoromethylnicotinate in 25 mL of 1 M HCl in CH3COOH. To this was then added 1.3 g of NCS (9.7 mmol, 1 eq) and the reaction allowed to stir overnight (18 h). The mixture was then transferred to a 500 mL Erlenmeyer flask and to this was added 300 mL of 2 M HCl in Et2O with stirring. This resulted in a white precipitate which was then filtered to provide 1.2 g (49%) of the desired 2-chloro-1-[4-(trifluoromethyl)-3-pyridinyl]ethanone hydrochloride as a white solid. 1H-NMR (DMSO-d6) δ 9.21 (s, 1H), 9.02 (d, 1H), 7.94 (d, 1H), 5.19 (s, 2H).